Cas no 1805728-84-0 (3-Bromo-1-(2-chloro-6-(fluoromethoxy)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-chloro-6-(fluoromethoxy)phenyl)propan-1-one
• CAS No: 1805728-84-0
• MF: C₁₀H₉BrClFO₂
• MW: 295.532665014267
• CID: 4979526
• Update Time: 2025-05-20

3-Bromo-1-(2-chloro-6-(fluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-chloro-6-(fluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C10H9BrClFO2/c11-5-4-8(14)10-7(12)2-1-3-9(10)15-6-13/h1-3H,4-6H2
• InChI Key： NOJJWJAUGOEWDN-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(=CC=CC=1OCF)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(2-chloro-6-(fluoromethoxy)phenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(2-chloro-6-(fluoromethoxy)phenyl)propan-1-one (CAS No. 1805728-84-0)

In the realm of organic chemistry, 3-Bromo-1-(2-chloro-6-(fluoromethoxy)phenyl)propan-1-one (CAS No. 1805728-84-0) stands out as a specialized compound with significant potential in pharmaceutical and agrochemical research. This molecule, characterized by its unique bromo, chloro, and fluoromethoxy functional groups, has garnered attention for its versatile applications. Researchers are increasingly exploring its role in the synthesis of bioactive molecules, particularly in the development of novel enzyme inhibitors and receptor modulators.

The structural complexity of 3-Bromo-1-(2-chloro-6-(fluoromethoxy)phenyl)propan-1-one makes it a valuable intermediate in organic synthesis. Its halogenated aromatic ring and ketone moiety provide multiple reactive sites, enabling diverse chemical transformations. Recent studies highlight its utility in cross-coupling reactions, a hot topic in modern synthetic chemistry due to the growing demand for green chemistry and atom-efficient methodologies. This aligns with the broader industry trend toward sustainable and eco-friendly synthetic routes.

From a pharmacological perspective, the fluoromethoxy group in 3-Bromo-1-(2-chloro-6-(fluoromethoxy)phenyl)propan-1-one is of particular interest. Fluorine-containing compounds are widely studied for their enhanced metabolic stability and bioavailability, making them a focal point in drug discovery. This compound’s potential as a building block for central nervous system (CNS) therapeutics is a subject of ongoing research, especially given the rising prevalence of neurological disorders globally.

In the agrochemical sector, 3-Bromo-1-(2-chloro-6-(fluoromethoxy)phenyl)propan-1-one is being investigated for its role in developing next-generation pesticides and herbicides. The incorporation of halogen atoms often improves the efficacy and selectivity of such compounds, addressing the urgent need for crop protection solutions that are both effective and environmentally benign. This resonates with current consumer concerns about food safety and sustainable agriculture.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize 3-Bromo-1-(2-chloro-6-(fluoromethoxy)phenyl)propan-1-one, ensuring its purity and stability. These methods are critical for quality control in industrial and academic settings, where precision is paramount. The compound’s CAS No. 1805728-84-0 serves as a unique identifier, facilitating seamless collaboration and data sharing across research communities.

As the scientific community continues to explore the applications of 3-Bromo-1-(2-chloro-6-(fluoromethoxy)phenyl)propan-1-one, its relevance in material science is also emerging. For instance, its potential use in organic electronics and photovoltaic materials is being investigated, aligning with the global push toward renewable energy solutions. This multidisciplinary appeal underscores the compound’s significance in both fundamental and applied research.

In summary, 3-Bromo-1-(2-chloro-6-(fluoromethoxy)phenyl)propan-1-one (CAS No. 1805728-84-0) is a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a valuable asset in modern chemistry, addressing some of the most pressing challenges in healthcare, agriculture, and sustainability. As research progresses, this compound is likely to play an increasingly pivotal role in innovation and development.